Cas no 339009-67-5 (1-[(2-CHLOROBENZYL)OXY]-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOLE)

• Product Name: 1-[(2-CHLOROBENZYL)OXY]-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOLE
• CAS No: 339009-67-5
• MF: C₂₁H₁₇ClN₂O
• MW: 348.825484037399
• CID: 5269657
• Update Time: 2026-03-09

1-[(2-CHLOROBENZYL)OXY]-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-[(2-CHLOROBENZYL)OXY]-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOLE
• 1-[(2-chlorophenyl)methoxy]-2-(4-methylphenyl)-1H-1,3-benzodiazole
• 1H-Benzimidazole, 1-[(2-chlorophenyl)methoxy]-2-(4-methylphenyl)-
• 1-[(2-chlorophenyl)methoxy]-2-(4-methylphenyl)benzimidazole

• Inchi： 1S/C21H17ClN2O/c1-15-10-12-16(13-11-15)21-23-19-8-4-5-9-20(19)24(21)25-14-17-6-2-3-7-18(17)22/h2-13H,14H2,1H3
• InChI Key： WUZRAMOTKDTSHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CON1C(C2C=CC(C)=CC=2)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 426
• XLogP3: 6
• Topological Polar Surface Area: 27

Additional information on 1-[(2-CHLOROBENZYL)OXY]-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOLE

Comprehensive Overview of 1-[(2-CHLOROBENZYL)OXY]-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOLE (CAS No. 339009-67-5)

1-[(2-CHLOROBENZYL)OXY]-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOLE (CAS No. 339009-67-5) is a specialized organic compound belonging to the benzimidazole class, which has garnered significant attention in pharmaceutical and material science research. With its unique molecular structure featuring a chlorobenzyl and methylphenyl substituent, this compound exhibits potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its derivatives for their bioactive properties, aligning with the growing demand for novel therapeutic agents in precision medicine.

The compound's CAS No. 339009-67-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial studies. Its benzimidazole core is a hallmark of stability and versatility, making it a focal point in medicinal chemistry. Recent trends highlight its relevance in addressing oxidative stress-related disorders, a topic frequently searched in AI-driven drug discovery platforms. The integration of computational modeling and high-throughput screening has further accelerated its study, reflecting the intersection of cheminformatics and modern pharmacology.

From a synthetic perspective, 1-[(2-CHLOROBENZYL)OXY]-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOLE is synthesized via multi-step organic reactions, often involving N-alkylation and etherification strategies. Its chloro and methyl functional groups contribute to its lipophilicity, a property highly valued in optimizing bioavailability—a key concern in pharmacokinetic research. This aligns with frequent user queries about "improving drug absorption" and "enhancing molecular stability," underscoring its practical significance.

In material science, the compound's aromatic and heterocyclic framework offers potential for organic electronics, such as OLEDs and sensors. The rise of green chemistry has also spurred interest in eco-friendly synthesis routes for such derivatives, resonating with searches for "sustainable chemical processes." Furthermore, its structural analogs are being investigated for antimicrobial properties, addressing global concerns about antibiotic resistance—a hot topic in both academic and public domains.

Quality control and analytical characterization of CAS No. 339009-67-5 rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a recurring theme in regulatory science discussions. The compound's patent landscape reveals ongoing innovations, particularly in combination therapies, reflecting its adaptability to evolving medical needs.

In summary, 1-[(2-CHLOROBENZYL)OXY]-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOLE represents a multifaceted compound with cross-disciplinary relevance. Its exploration aligns with contemporary scientific priorities, from targeted drug delivery to smart materials, making it a subject of enduring interest in both research and industry.